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Compound of Interest

Compound Name: 8-(Phenylazo)guanine

Cat. No.: B15375342

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-(Phenylazo)guanine is a photoswitchable molecule that integrates the photoresponsive
properties of an azobenzene moiety with the biological relevance of guanine. This compound
holds significant potential in photopharmacology and for the photocontrol of biological systems,
such as regulating the structure and function of guanine-rich nucleic acids (e.g., G-
quadruplexes) or protein-nucleic acid interactions with light. The ability to reversibly switch
between its trans and cis isomers using specific wavelengths of light allows for spatiotemporal
control over its biological activity.

These application notes provide detailed protocols for characterizing the photoisomerization of
8-(Phenylazo)guanine using common analytical techniques, namely UV-Vis spectroscopy and
Nuclear Magnetic Resonance (NMR) spectroscopy. Additionally, a method for determining the
photoisomerization quantum yield is described.

Principle of Photoisomerization

The core of 8-(Phenylazo)guanine's functionality lies in the reversible photoisomerization of
the azobenzene group. The thermodynamically more stable trans isomer can be converted to
the higher-energy cis isomer upon irradiation with UV-A or near-visible light. The cis isomer can
then be switched back to the trans form with a different wavelength of light (typically in the
visible range) or will revert thermally in the dark. This reversible process is accompanied by

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15375342?utm_src=pdf-interest
https://www.benchchem.com/product/b15375342?utm_src=pdf-body
https://www.benchchem.com/product/b15375342?utm_src=pdf-body
https://www.benchchem.com/product/b15375342?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15375342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

significant changes in the molecule's geometry, dipole moment, and absorption spectrum,
which form the basis of its measurement.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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